1072-16-8(2,7-Dimethyloctane),NSC6232,J-001737

2,7-Dimethyloctane Properties

Names and Identifiers

- 2,7-Dimethyloctane
- 2,5-DIMETHYLOXAZOLE-4-CARBALDEHYDE
- 2,7-Dimethyl-octan
- 2,7-dimethyl-octane
- 2,7-Dimethyloctane1000µg
- Diisoamyl
- Diisopentyl
- Octane,2,7-dimethyl
- Octane,7-dimethyl
- octane,2,7-dimethyl-
- DTXSID90147933
- J-001737
- Octane, 2,7-dimethyl-
- NSC-6232
- 2,7-DIMETHYLOCTANE
- NSC6232
- MFCD00049100
- NSC 6232
- Octane,2,7-dimethyl-
- AKOS015841665
- 1072-16-8
- Q5651223
- FT-0633290
- Octane,7-dimethyl-
- KEVMYFLMMDUPJE-UHFFFAOYSA-N
- DB-040742
- DTXCID7070424
- +Expand
- MDL： MFCD00049100
- InChIKey： KEVMYFLMMDUPJE-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H22/c1-9(2)7-5-6-8-10(3)4/h9-10H,5-8H2,1-4H3
- SMILES： CC(C)CCCCC(C)C

Computed Properties

Exact Mass: 142.17200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 5
Monoisotopic Mass: 142.172151
Heavy Atom Count: 10
Complexity: 52.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.85880
PSA: 0.00000
Refractive Index: 1.4090
Boiling Point: 159-160°C
Melting Point: -55℃
Vapor Pressure: 3.4±0.1 mmHg at 25°C
Flash Point: 81.3°C
Color/Form: Not determined.
Solubility: Not determined
Density: 0.720

2,7-Dimethyloctane Security Information

Safety Term：3
Safety Instruction： S16-S26
Packing Group：III
Packing Group：III
Risk Phrases：R10; R36/37/38
Hazard Level：3
Hazardous Material transportation number：3295
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
PackingGroup：III
Risk Phrases： 10-36/37/38
Signal Word：warning
HazardClass：3

2,7-Dimethyloctane Customs Data

HS CODE：2901100000
Customs Data：

China Customs Code:
2901100000

Overview:

2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

Summary:

2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,7-Dimethyloctane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB60752-250mg	2,7-DIMETHYLOCTANE	1072-16-8	98%	250mg	$52.00	2024-04-20
abcr	AB133536-25 g	2,7-Dimethyloctane, 98%; .	1072-16-8	98%	25 g	€522.00	2023-07-20
eNovation Chemicals LLC	Y1251066-1g	2,7-DIMETHYLOCTANE	1072-16-8	98%	1g	$200
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21646-1g	2,7-Dimethyloctane, 98%	1072-16-8	98%	1g	￥468.00	2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-OS953-200mg	2,7-Dimethyloctane	1072-16-8	98%	200mg	￥187.0	2022-02-28

2,7-Dimethyloctane Synthesis

Synthetic Circuit 1

124-18-5

1072-16-8

871-83-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum , Sodium aluminate , 1,6-Hexanediaminium, N1-docosyl-N6-hexyl-N1,N1,N6,N6-tetramethyl-, bromide (1:2) ; 1 h, 165 °C

Reference

Molecular shape-selectivity of MFI zeolite nanosheets in n-decane isomerization and hydrocracking

Verheyen, Elke; et al, Journal of Catalysis, 2013, 300, 70-80

2,7-Dimethyloctane Preparation Products

2,7-Dimethyloctane Related Literature

1. 38. Physical properties and chemical constitution. Part IX. Aliphatic hydrocarbons

Arthur I. Vogel J. Chem. Soc. 1946 133
2. Two-dimensional zeolites in catalysis: current status and perspectives

Maksym V. Opanasenko,Wieslaw J. Roth,Ji?í ?ejka Catal. Sci. Technol. 2016 6 2467
3. Ab initio rate coefficients for reactions of 2,5-dimethylhexyl isomers with O2: temperature- and pressure-dependent branching ratios

Mohamad Akbar Ali Phys. Chem. Chem. Phys. 2021 23 6225
4. Electrochemical cross-coupling of biogenic di-acids for sustainable fuel production

F. Joschka Holzh?user,Guido Creusen,Gilles Moos,Manuel Dahmen,Andrea K?nig,Jens Artz,Stefan Palkovits,Regina Palkovits Green Chem. 2019 21 2334
5. Diphosphine sulfides derived from 2,2′-biphosphole: novel chiral S,S ligands for palladium-catalyzed asymmetric allylic substitution

Emmanuel Robé,Wieslawa Perlikowska,Céline Lemoine,Lisa Diab,Sandrine Vincendeau,Marian Mikolajczyk,Jean-Claude Daran,Maryse Gouygou ligands for palladium-catalyzed asymmetric allylic substitution. Emmanuel Robé Wieslawa Perlikowska Céline Lemoine Lisa Diab Sandrine Vincendeau Marian Mikolajczyk Jean-Claude Daran Maryse Gouygou Dalton Trans. 2008 2894
6. Recent advances in preparation methods for catalytic thin films and coatings

Sunil Mehla,Jagannath Das,Deshetti Jampaiah,Selvakannan Periasamy,Ayman Nafady,Suresh K. Bhargava Catal. Sci. Technol. 2019 9 3582
7. Anodic oxidation. Part VII. Electrolysis of sodium 2,2-dimethylcyclopropanecarboxylate

T. D. Binns,R. Brettle,G. B. Cox J. Chem. Soc. C 1969 2499
8. 532. Substitution reaction of hex?strol and analogous compunds

Ng. Ph. Buu-Ho?,Denise Lavit,Ng. D. Xuong J. Chem. Soc. 1953 2612
9. Notes

A. C. Davis,R. F. Hunter,C. M. Harris,T. N. Lockyer,Jayanti Nag Chaudhuri,Sadhan Basu,N. V. Subba Rao,C. V. Ratnam,A. F. Trotman-Dickenson,D. B. Powell,N. Sheppard,R. H. Burnell,H. R. Arthur,Y. L. Ng,Ng. Ph. Buu-Ho?,P. Jacquignon,E. W. Abel,Apar Singh,G. Wilkinson,E. E. Aynsley,S. Sampath,P. F. G. Praill,Denys M. Heinekey,Ian T. Millar,K. J. M. Andrews,F. N. Woodward J. Chem. Soc. 1959 3081
10. Butadiene sulphone chemistry. Part III. Condensation reactions of butadiene sulphone

C. S. Argyle,K. G. Mason,M. A. Smith,E. S. Stern J. Chem. Soc. C 1967 2176

Cas no 1072-16-8 (2,7-Dimethyloctane)

2,7-Dimethyloctane Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,7-Dimethyloctane Security Information

2,7-Dimethyloctane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,7-Dimethyloctane Price

2,7-Dimethyloctane Synthesis

Synthetic Circuit 1

2,7-Dimethyloctane Preparation Products

2,7-Dimethyloctane Related Literature

1072-16-8 (2,7-Dimethyloctane) Related Products